11-[10-(3,4-diaza-11-azoniahexacyclo[13.7.1.02,14.04,12.05,10.019,23]tricosa-1(22),2,5,7,9,11,13,15,17,19(23),20-undecaen-11-yl)deca-4,6-diynyl]-3,4-diaza-11-azoniahexacyclo[13.7.1.02,14.04,12.05,10.019,23]tricosa-1(22),2,5,7,9,11,13,15,17,19(23),20-undecaene

• Molecular Formula: C50H34N6+2
• Molecular Weight: 718.8 g/mol
• IUPAC Name: 11-[10-(3,4-diaza-11-azoniahexacyclo[13.7.1.02,14.04,12.05,10.019,23]tricosa-1(22),2,5,7,9,11,13,15,17,19(23),20-undecaen-11-yl)deca-4,6-diynyl]-3,4-diaza-11-azoniahexacyclo[13.7.1.02,14.04,12.05,10.019,23]tricosa-1(22),2,5,7,9,11,13,15,17,19(23),20-undecaene
• InChI: InChI=1S/C50H34N6/c1(3-5-11-29-53-41-25-7-9-27-43(41)55-45(53)31-39-35-21-13-17-33-19-15-23-37(47(33)35)49(39)51-55)2-4-6-12-30-54-42-26-8-10-28-44(42)56-46(54)32-40-36-22-14-18-34-20-16-24-38(48(34)36)50(40)52-56/h7-10,13-28,31-32H,5-6,11-12,29-30H2/q+2
• InChI Key: YDUZAWIBLMIJFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N3C(=[N+]2CCCC#CC#CCCC[N+]4=C5C=C6C7=CC=CC8=C7C(=CC=C8)C6=NN5C9=CC=CC=C94)C=C1C2=CC=CC4=C2C(=CC=C4)C1=N3

Description

The compound “11-[10-(3,4-diaza-11-azoniahexacyclo[137102,1404,1205,10019,23]tricosa-1(22),2,5,7,9,11,13,15,17,19(23),20-undecaen-11-yl)deca-4,6-diynyl]-3,4-diaza-11-azoniahexacyclo[137102,1404,1205,10019,23]tricosa-1(22),2,5,7,9,11,13,15,17,19(23),20-undecaene” is a highly complex organic molecule

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a complex molecule typically involves multiple steps, including the formation of various intermediates. Common synthetic routes may involve:

Cyclization reactions: to form the hexacyclic core.

Functional group transformations: to introduce diaza and azonia groups.

Coupling reactions: to attach the diynyl chains.

Industrial Production Methods

Industrial production of such compounds, if applicable, would require optimization of reaction conditions to ensure high yield and purity. This might involve:

Catalysis: to enhance reaction rates.

Purification techniques: such as chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

The compound may undergo various chemical reactions, including:

Oxidation and reduction: reactions, which could alter the oxidation state of the nitrogen atoms.

Substitution reactions: where functional groups are replaced by others.

Common Reagents and Conditions

Typical reagents might include:

Oxidizing agents: like potassium permanganate.

Reducing agents: such as lithium aluminum hydride.

Catalysts: for specific transformations.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield nitro derivatives, while reduction could produce amines.

Scientific Research Applications

Chemistry

In chemistry, such compounds could be studied for their unique structural properties and reactivity.

Biology

In biology, they might be investigated for potential biological activity, such as antimicrobial or anticancer properties.

Medicine

In medicine, these compounds could be explored as potential drug candidates or diagnostic agents.

Industry

In industry, they might find applications in materials science, such as in the development of new polymers or nanomaterials.

Mechanism of Action

The mechanism of action would depend on the specific application. For example:

In biological systems: , the compound might interact with specific enzymes or receptors, altering cellular processes.

In materials science: , the compound might exhibit unique electronic or optical properties due to its complex structure.

Comparison with Similar Compounds

Similar Compounds

Similar compounds might include other polycyclic or heterocyclic molecules with diaza and azonia groups.

Uniqueness

The uniqueness of the compound lies in its specific arrangement of functional groups and the resulting chemical properties.